Cas no 1261582-00-6 (3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone)

• Product Name: 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone
• CAS No: 1261582-00-6
• MF: C₁₀H₈BrClF₂O
• MW: 297.523728370667
• CID: 4986210
• Update Time: 2025-06-15

3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8BrClF2O/c1-5(12)9(15)6-2-3-7(10(13)14)8(11)4-6/h2-5,10H,1H3
• InChI Key： ZXODAVMWENZIMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)F)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone

Introduction to 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone (CAS No. 1261582-00-6)

3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1261582-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a propiophenone core with bromo and chloro substituents at the 3' and 2' positions respectively, and a difluoromethyl group at the 4' position, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone imparts distinct reactivity patterns, making it particularly useful in the development of novel bioactive molecules. The presence of halogen atoms enhances its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are pivotal in constructing complex molecular architectures. Additionally, the difluoromethyl group is a well-documented pharmacophore that influences metabolic stability, lipophilicity, and overall pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on leveraging halogenated aromatic compounds like 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone for the synthesis of therapeutic agents. For instance, studies have demonstrated its utility in generating substituted phenols and pyridines, which are prevalent motifs in kinase inhibitors and antiviral drugs. The compound’s ability to undergo selective functionalization at multiple sites allows for the exploration of diverse chemical space, facilitating the discovery of next-generation pharmaceuticals.

One notable application of 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and inflammatory disorders. By employing this compound as a key building block, researchers have been able to develop potent modulators that disrupt aberrant signaling pathways. The incorporation of the difluoromethyl group has been particularly advantageous, as it enhances binding affinity and reduces susceptibility to enzymatic degradation.

The agrochemical sector has also benefited from the use of 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone in the development of advanced pesticides and herbicides. The structural features of this compound contribute to its efficacy against a broad spectrum of pests while maintaining environmental safety. Recent advancements in green chemistry have prompted investigations into optimizing synthetic routes for 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone, emphasizing sustainable practices such as catalytic methods and solvent-free reactions.

From a synthetic perspective, 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone serves as a versatile precursor for constructing heterocyclic compounds. Researchers have utilized its reactivity to introduce nitrogen-containing moieties, leading to the formation of pyridines, pyrimidines, and triazines—key scaffolds in medicinal chemistry. The compound’s compatibility with transition metal catalysts has further expanded its utility, enabling access to otherwise challenging molecular transformations.

The pharmacological potential of derivatives derived from 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone continues to be explored through computational modeling and high-throughput screening. These approaches have identified novel analogs with improved pharmacokinetic properties and reduced off-target effects. The integration of machine learning algorithms has accelerated the process by predicting optimal modifications to enhance biological activity.

In conclusion, 3'-Bromo-2-chloro-4'-(difluoromethyl)propiophenone (CAS No. 1261582-00-6) represents a cornerstone in modern synthetic organic chemistry. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals, driving innovation in drug discovery and crop protection strategies. As research progresses, this compound will undoubtedly continue to play a pivotal role in shaping future advancements in medicinal chemistry.